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Compound of Interest

4-Methyl-5-imidazolemethanol
Compound Name:
hydrochloride

Cat. No.: B147302

Essential Safety and Handling Guide for 4-
Methyl-5-imidazolemethanol hydrochloride

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 4-Methyl-5-imidazolemethanol hydrochloride
(CAS No: 38585-62-5). Adherence to these procedures is vital for ensuring laboratory safety
and proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)

4-Methyl-5-imidazolemethanol hydrochloride is classified as a hazardous chemical that can
cause skin irritation, serious eye irritation, and respiratory irritation.[1][2] Therefore, the use of
appropriate Personal Protective Equipment (PPE) is mandatory to prevent exposure.

Table 1: Required Personal Protective Equipment (PPE)
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. . Standards and
Protection Type Recommended Equipment .
Specifications

) Conforming to OSHA's 29 CFR
Chemical safety goggles or

Eye/Face Protection T ) 1910.133 or European
eyeglasses with side shields.
Standard EN166.[1]

Chemical-resistant gloves
) ] (e.g., nitrile rubber) and Consult glove manufacturer's
Skin Protection ) ) .
protective clothing to prevent compatibility data.

skin exposure.

A NIOSH-approved N95 dust

mask is recommended, ] ) ]
Use in a well-ventilated area is

Respiratory Protection especially when handling the )
required.[1][2]

powder and there is a risk of

dust generation.[3]

Safe Handling and Operational Plan

Proper handling procedures are essential to minimize the risk of exposure and contamination.
Step-by-Step Handling Protocol:
e Preparation:

o Ensure a safety shower and eyewash station are readily accessible and in close proximity
to the workstation.[1]

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
weighing or transferring the powder.

o Gather all necessary PPE as specified in Table 1 and inspect for any damage before use.
e Handling:
o Avoid direct contact with the chemical. Do not breathe in the dust.[1]

o Wash hands, face, and any exposed skin thoroughly after handling.[1]
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o Avoid eating, drinking, or smoking in the work area.

o Keep the container tightly closed when not in use.[1]

e Storage:

o Store in a dry, cool, and well-ventilated place.[1][4]

o Keep away from incompatible materials such as strong oxidizing agents.[1][2]

o Protect from moisture.

Emergency Procedures and First Aid

In case of accidental exposure, immediate action is critical.

Table 2: First Aid Measures

Exposure Route

First Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[1][2]

Skin Contact

Wash off immediately with soap and plenty of
water while removing all contaminated clothing
and shoes. Get medical attention if irritation

develops or persists.[1][2]

Remove the victim to fresh air and keep at rest

Inhalation in a position comfortable for breathing. If you
feel unwell, seek medical attention.[1][2]
) Clean mouth with water. Do NOT induce
Ingestion

vomiting. Seek immediate medical attention.

Disposal Plan
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Proper disposal of 4-Methyl-5-imidazolemethanol hydrochloride and its containers is crucial
to prevent environmental contamination.

Disposal Protocol:
» Waste Collection:
o Collect waste chemical in a suitable, labeled, and sealed container.
o Do not mix with other waste streams unless explicitly permitted.
» Disposal:
o Dispose of the contents and container at an approved waste disposal plant.[1]
o Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of 4-Methyl-5-
imidazolemethanol hydrochloride from receipt to disposal.
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Caption: Workflow for Safe Handling of 4-Methyl-5-imidazolemethanol hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

